molecular formula C9H10FNO2 B6255309 methyl 4-amino-3-fluoro-5-methylbenzoate CAS No. 1352904-38-1

methyl 4-amino-3-fluoro-5-methylbenzoate

Cat. No. B6255309
CAS RN: 1352904-38-1
M. Wt: 183.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-amino-3-fluoro-5-methylbenzoate (MFAFMB) is a synthetic compound that has been studied for its potential applications in the field of chemical synthesis and scientific research. MFAFMB is a derivative of the parent compound benzoic acid, and its structure consists of a five-carbon ring with a methyl group, an amino group, and a fluorine atom attached to it. This compound has been studied for its ability to act as a catalyst in various reactions, as well as its potential to be used as a drug molecule.

Scientific Research Applications

Methyl 4-amino-3-fluoro-5-methylbenzoate has been studied for its potential applications in the field of scientific research. It has been used as a catalyst in a variety of reactions, including the Knoevenagel condensation, the Gabriel synthesis, and the Biginelli reaction. Additionally, methyl 4-amino-3-fluoro-5-methylbenzoate can be used as a drug molecule due to its ability to interact with various biological targets. It has also been studied for its potential use as a reagent in the synthesis of other compounds.

Mechanism of Action

Methyl 4-amino-3-fluoro-5-methylbenzoate interacts with biological targets through a variety of mechanisms. It has been shown to act as an agonist at the serotonin receptor 5-HT1A, and as an antagonist at the dopamine receptor D2. Additionally, methyl 4-amino-3-fluoro-5-methylbenzoate has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
methyl 4-amino-3-fluoro-5-methylbenzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have antidepressant-like effects in animal models, as well as anxiolytic effects. Additionally, methyl 4-amino-3-fluoro-5-methylbenzoate has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

Methyl 4-amino-3-fluoro-5-methylbenzoate has several advantages for use in laboratory experiments. It is a relatively stable compound, and can be easily synthesized in a variety of ways. Additionally, it is non-toxic and has a low cost. However, there are some limitations to its use in laboratory experiments. For example, it has a relatively low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, its low molecular weight can make it difficult to isolate from other compounds.

Future Directions

Methyl 4-amino-3-fluoro-5-methylbenzoate has potential for use in a variety of applications, including drug discovery and chemical synthesis. Additionally, further research could be done to explore its potential applications in the fields of biochemistry, physiology, and pharmacology. Additionally, further research could be done to explore its potential as an antidepressant and anxiolytic drug. Finally, further research could be done to explore its potential as a reagent in the synthesis of other compounds.

Synthesis Methods

Methyl 4-amino-3-fluoro-5-methylbenzoate can be synthesized by a variety of methods. The most commonly used method is the Knoevenagel condensation reaction, which involves the reaction of an aldehyde or ketone with an amine and an acid catalyst. This reaction produces a methyl ester, which can then be hydrolyzed to yield methyl 4-amino-3-fluoro-5-methylbenzoate. Other methods for the synthesis of methyl 4-amino-3-fluoro-5-methylbenzoate include the Gabriel synthesis, the Biginelli reaction, and the Vilsmeier-Haack reaction.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-3-fluoro-5-methylbenzoate involves the reaction of 4-nitro-3-fluoro-5-methylbenzoic acid with methylamine, followed by reduction of the resulting nitro compound to the amino compound using palladium on carbon as a catalyst.", "Starting Materials": [ "4-nitro-3-fluoro-5-methylbenzoic acid", "methylamine", "palladium on carbon" ], "Reaction": [ "Step 1: 4-nitro-3-fluoro-5-methylbenzoic acid is reacted with excess methylamine in ethanol at reflux temperature to form methyl 4-amino-3-fluoro-5-methylbenzoate.", "Step 2: The resulting nitro compound is reduced to the amino compound using palladium on carbon as a catalyst in the presence of hydrogen gas at room temperature and pressure.", "Step 3: The product is purified by recrystallization from ethanol to obtain pure methyl 4-amino-3-fluoro-5-methylbenzoate." ] }

CAS RN

1352904-38-1

Product Name

methyl 4-amino-3-fluoro-5-methylbenzoate

Molecular Formula

C9H10FNO2

Molecular Weight

183.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.